Cas no 42823-09-6 (1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride)

• Product Name: 1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride
• CAS No: 42823-09-6
• MF: C₉H₁₁ClF₃N₅O
• MW: 297.664750337601
• CID: 328565
• PubChem ID: 24880303
• Update Time: 2025-04-19

1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N-[4-(trifluoromethoxy)phenyl]-, hydrochloride (1:2)
• (3-(TRIFLUOROMETHOXY)PHENYL)ACETONE
• 1-[4-(Trifluoromethoxy)phenyl]biguanide
• 1-[4-(TRIFLUOROMETHOXY)PHENYL]BIGUANIDE HYDROCHLORIDE
• 1-[3-(TRIFLUOROMETHOXY)PHENYL]ACETONE
• BUTTPARK 241-89
• 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride
• VAWGZGSCMHDUCU-UHFFFAOYSA-N
• PC7822
• AK402791
• 1-[4-(Trifluoromethoxy)phenyl]biguanide, HCl
• N1-(4-trifluoromethoxyphenyl)-biguanide hydrochloride
• 1-[4-(Trifluoromethoxy)phenyl]biguanide hydr
• N1-(4-trifluoromethoxyphenyl)-biguanide
• C9H11ClF3N5O
• 1-[4-(TRIFLUOROMETHOXY)PHENYL]BIGUANIDE HCL
• SCHEMBL4482069
• F16024
• A826011
• 1-[4-(Trifluoromethoxy)phenyl]biguanidehydrochloride
• PS-7145
• MFCD01569536
• 1-(diaminomethylidene)-2-[4-(trifluoromethoxy)phenyl]guanidine;hydrochloride
• 915071-42-0
• FT-0607145
• CS-0161832
• 42823-09-6
• 1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride, 97%
• AKOS015913046
• 1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride

• MDL： MFCD01569536
• Inchi： 1S/C9H10F3N5O.ClH/c10-9(11,12)18-6-3-1-5(2-4-6)16-8(15)17-7(13)14;/h1-4H,(H6,13,14,15,16,17);1H
• InChI Key： VAWGZGSCMHDUCU-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N)(F)F

Computed Properties

• Exact Mass: 297.06000
• Monoisotopic Mass: 297.0604222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: solid
• Melting Point: 207-212 °C (lit.)
• PSA: 107.01000
• LogP: 3.58060
• Solubility: Not available

1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature